Cas no 92832-37-6 (Benzoic acid,3-chloro-4-[2-[4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester)

Benzoic acid,3-chloro-4-[2-[4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester structure
92832-37-6 structure
Product Name:Benzoic acid,3-chloro-4-[2-[4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester
CAS No:92832-37-6
MF:C18H17ClO6
MW:364.776984930038
CID:807604
PubChem ID:3022027
Update Time:2025-04-19

Benzoic acid,3-chloro-4-[2-[4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-chloro-4-[2-[4-(methoxycarbonyl)phenoxy]ethoxy]-, methyl ester
    • methyl 3-chloro-4-[2-(4-methoxycarbonylphenoxy)ethoxy]benzoate
    • methyl 3-chloro-4-[2-[4-(methoxycarbonyl)phenoxy]ethoxy]benzoate
    • Methyl 3-chloro-4-(2-(4-(methoxycarbonyl)phenoxy)ethoxy)benzoate
    • EINECS 296-604-9
    • 92832-37-6
    • DTXSID80239159
    • NS00039491
    • Inchi: 1S/C18H17ClO6/c1-22-17(20)12-3-6-14(7-4-12)24-9-10-25-16-8-5-13(11-15(16)19)18(21)23-2/h3-8,11H,9-10H2,1-2H3
    • InChI Key: RBTPNQHMKIAYMR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=CC=1OCCOC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 364.071366
  • Monoisotopic Mass: 364.071366
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.275
  • Boiling Point: 500.2°Cat760mmHg
  • Flash Point: 187.4°C
  • Refractive Index: 1.558
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